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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831

Technical Guide: Safety and Handling of
Methomyl-d3

This document provides an in-depth technical guide on the safety data and handling
precautions for Methomyl-d3, intended for researchers, scientists, and drug development
professionals. Methomyl-d3 is the deuterated form of Methomyl, a carbamate insecticide, and
Is often used as an internal standard for quantification by GC- or LC-MS.[1] Due to the high
acute toxicity of the parent compound, stringent safety protocols must be followed.

Chemical and Physical Properties

Methomyl-d3 is a white, crystalline solid with a slight sulfurous odor.[2][3][4] It is stable under
normal conditions but decomposes in alkaline solutions and moist soils.[2][4]
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Property Value

Source

S-Methyl N-[(methyl-d3-

Chemical Name

carbamoyl)oxy]thioacetamidate

[3]

CAS Number 1398109-07-3 [1][2][3]
Molecular Formula CsH7D3N202S [11[2]
Molecular Weight 165.23 g/mol [5]
Physical State Solid, Crystalline [2][3]
Melting Point 78-79°C [2][3]
Water Solubility 58 g/L (for Methomyl) [3]

Log P (octanol/water) 0.6 [31[5]
Odor Sulphurous [2]

Colourless / White Crystalline

Appearance
PP Solid

[2](3]

Hazard Identification and Classification

Methomyl-d3 is classified as highly toxic, particularly if ingested or inhaled.[2][3] It is also very

toxic to aquatic life with long-lasting effects.[2]
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral 2 H300 Fatal if swallowed.[2]
Acute Toxicity, o

) 2 H330 Fatal if inhaled.[2][3]
Inhalation

) May cause
STOT - Single ]
3 H336 drowsiness or

Exposure

dizziness.[2][6]

Very toxic to aquatic

Aquatic Hazard, Acute 1 H400 ]
life.[2][6]
_ Very toxic to aquatic
Aquatic Hazard, ) ) )
1 H410 life with long lasting

Chronic
effects.[2][6]

Signal Word:Danger([7]

Precautionary Statements (selected):

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[3]

e P405: Store locked up.[8]
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Toxicological Data

The toxicological profile of Methomyl-d3 is considered comparable to that of Methomyl. It is a
potent cholinesterase inhibitor.[4][9] Acute exposure can lead to a cholinergic crisis, with
symptoms including headache, dizziness, nausea, vomiting, excessive salivation, tremors, and
pupil constriction.[2][9][10] Recovery from non-lethal exposures is typically rapid.[9]

Toxicity Test Species Route Value

LDso Rat Oral 17 - 45 mg/kg[9][11]
LDso Rat Dermal >2,000 mg/kg[1]

LDso Rabbit Dermal >2,000 mg/kg[9][12]
LCso (4-hour) Rat Inhalation 0.26 mg/L (aerosol)[9]

o Carcinogenicity: There is no evidence from long-term studies in rodents to suggest
carcinogenic potential.[3][9][11]

o Mutagenicity: Not classified as a germ cell mutagen.[7]

e [rritation: Not classified as a skin or eye irritant.[7][12]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of Methomyl-d3 requires a combination of engineering controls, administrative

procedures, and appropriate PPE to minimize exposure risk.

The logical workflow for handling highly toxic compounds involves a hierarchy of controls, from
eliminating the hazard to using personal protective equipment as the last line of defense.
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Planning & Assessment

Risk Assessment
(Identify Hazards)

Y

Selection of Controls
(Hierarchy of Controls)

Implementation

1. Engineering Controls
(Fume Hood, Ventilation)

2. Administrative Controls
(SOPs, Training, Restricted Access)

3. Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

Operation & Response

Safe Handling & Use

v

Emergency Procedures -~ .
(Spill, Exposure) > Waste Disposal
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Start: Animal Acclimatization
(= 5 days)

Overnight Fasting

Y

Single Oral Gavage
(Step 1: 3 animals)

/

Intensive Observation
(First 4-6 hours)

/

Daily Observation
(14 days for clinical signs,
body weight, mortality)

Outcome Assessment
(Mortality/Survival)

No more steps needed \Further steps required

Gross Necropsy Dose Adjustment
(All animals at end of study) (Increase or Decrease Dose)

End: Data Analysis Dose New Group
& Classification (Step 2: 3 animals)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Methomyl-d3 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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